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Introduction
Cyanide is a potent and rapidly acting poison that inhibits cellular respiration by binding to

cytochrome c oxidase, leading to cellular hypoxia and, if left untreated, rapid death.[1][2]

Sodium thiosulfate is a well-established antidote for cyanide poisoning.[3] It functions as a

sulfur donor for the endogenous mitochondrial enzyme rhodanese (thiosulfate

sulfurtransferase), which catalyzes the conversion of toxic cyanide (CN⁻) to the significantly

less toxic and readily excretable thiocyanate (SCN⁻).[3][4] This document provides detailed

application notes, experimental protocols, and quantitative data to guide research and

development of sodium thiosulfate as a cyanide countermeasure.

Mechanism of Action
The primary mechanism of action of sodium thiosulfate in cyanide detoxification involves the

enzymatic transfer of a sulfane sulfur atom from thiosulfate to cyanide. This reaction is

catalyzed by the enzyme rhodanese, which is predominantly found in the liver and kidneys.[3]

The detoxification process can be summarized by the following reaction:

CN⁻ + S₂O₃²⁻ → SCN⁻ + SO₃²⁻ (catalyzed by Rhodanese)[3]

This reaction converts the highly toxic cyanide ion into thiocyanate, a compound that is

approximately 200 times less toxic and can be excreted in the urine.[5] While this is the main
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pathway, non-enzymatic conversion of cyanide to thiocyanate by sodium thiosulfate can also

occur at high concentrations, particularly at an alkaline pH.[6]

Signaling Pathway and Detoxification Workflow
The following diagrams illustrate the cellular mechanism of cyanide toxicity and the

detoxification pathway facilitated by sodium thiosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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